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Compound of Interest

Compound Name: rac Darifenacin-d4

Cat. No.: B563390 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are paramount. This document provides immediate, essential

safety and logistical information for rac Darifenacin-d4, including operational procedures and

disposal plans to ensure a safe laboratory environment.

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of rac Darifenacin-
d4.

Property Value Source

CAS Number 1189701-43-6 [1][2][3]

Molecular Formula C₂₈H₂₆D₄N₂O₂ [4]

Molecular Weight 430.57 g/mol [3][4][5]

Appearance White Solid [1]

Storage Temperature
-20°C Freezer, Under Inert

Atmosphere, Hygroscopic
[1]
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While a specific Safety Data Sheet (SDS) for rac Darifenacin-d4 is not readily available, the

SDS for Darifenacin (hydrobromide) indicates that the compound may cause skin irritation,

serious eye irritation, and respiratory irritation[6]. Given the structural similarity, it is prudent to

handle rac Darifenacin-d4 with the same level of caution.

Personal Protective Equipment (PPE) Requirements:

PPE Specification

Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).

Eye/Face Protection Safety glasses with side-shields or goggles.

Skin and Body Protection Laboratory coat.

Respiratory Protection

Use a properly fitted, air-purifying or air-fed

respirator if a risk assessment indicates this is

necessary.

Operational Plan for Handling rac Darifenacin-d4
This step-by-step guide ensures the safe handling of rac Darifenacin-d4 from receipt to

disposal.

1. Receiving and Inspection:

Upon receipt, visually inspect the container for any damage or leaks.

Verify that the product name and CAS number on the label match the order.

Log the compound into the chemical inventory system.

2. Storage:

Store the compound in a tightly sealed container in a freezer at -20°C[1].

Store under an inert atmosphere and protect from moisture as it is hygroscopic[1].

Keep in a designated, well-ventilated, and secure area.
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3. Preparation and Use:

Handle the compound in a well-ventilated area, preferably within a chemical fume hood.

Avoid breathing dust, fume, gas, mist, vapors, or spray[6].

Prevent contact with skin and eyes by wearing appropriate PPE.

Weigh the required amount in an enclosed balance or a ventilated balance enclosure.

For creating solutions, add the solid to the solvent slowly.

4. Spills and Accidental Exposure:

Skin Contact: Immediately wash with plenty of water and soap[6]. Remove contaminated

clothing.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing[6]. Seek immediate medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if you feel unwell.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Spills: For small spills, carefully sweep up the solid material, avoiding dust generation, and

place it in a sealed container for disposal. For large spills, evacuate the area and follow

emergency procedures.

Disposal Plan
Proper disposal of rac Darifenacin-d4 and its containers is crucial to prevent environmental

contamination and ensure regulatory compliance.

Unused Material: Dispose of unused rac Darifenacin-d4 as hazardous waste. Contact your

institution's environmental health and safety (EHS) office for specific guidelines.
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Contaminated Materials: Any materials that have come into contact with the compound, such

as gloves, weighing paper, and pipette tips, should be considered contaminated and

disposed of as hazardous waste.

Empty Containers: Triple rinse the container with a suitable solvent. The rinsate should be

collected and disposed of as hazardous waste. Once decontaminated, the container can be

disposed of according to local regulations. Do not reuse empty containers.

General Guidance: For unused medicines, the FDA recommends drug take-back programs

as the preferred disposal method[7]. While this is a pharmaceutical compound, in a research

setting, it must be disposed of following hazardous waste protocols. If a take-back program

is not an option, the material should be disposed of in the household trash after being mixed

with an unpalatable substance like dirt or coffee grounds and sealed in a container[7].

However, for a laboratory setting, incineration through a licensed hazardous waste disposal

company is the most appropriate method.
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Caption: Workflow for safe handling and preparation of a rac Darifenacin-d4 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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